Cas no 20361-10-8 (Ethyl 3-oxoisoindoline-1-carboxylate)

• Product Name: Ethyl 3-oxoisoindoline-1-carboxylate
• CAS No: 20361-10-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1093043
• PubChem ID: 11830559
• Update Time: 2025-10-30

Ethyl 3-oxoisoindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-oxoisoindoline-1-carboxylate
• ethyl 3-oxo-1,2-dihydroisoindole-1-carboxylate
• DTXSID401226633
• Ethyl3-oxoisoindoline-1-carboxylate
• Ethyl 2,3-dihydro-3-oxo-1H-isoindole-1-carboxylate
• 1H-Isoindole-1-carboxylic acid, 2,3-dihydro-3-oxo-, ethyl ester
• 20361-10-8
• SCHEMBL12185431
• 3-Oxo-2,3-dihydro-1H-isoindole-1-carboxylic acid ethyl ester
• (+/-)-Ethyl 3-oxoisoindoline-1-carboxylate
• SB65136
• HFJNMJOZXCUKLQ-UHFFFAOYSA-N

• Inchi： 1S/C11H11NO3/c1-2-15-11(14)9-7-5-3-4-6-8(7)10(13)12-9/h3-6,9H,2H2,1H3,(H,12,13)
• InChI Key： HFJNMJOZXCUKLQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2C=CC=CC=2C(N1)=O)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on Ethyl 3-oxoisoindoline-1-carboxylate

Introduction to Ethyl 3-oxoisoindoline-1-carboxylate (CAS No. 20361-10-8)

Ethyl 3-oxoisoindoline-1-carboxylate (CAS No. 20361-10-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as ethyl 3-oxoisoindoline-1-carboxylate, is characterized by its unique molecular structure, which includes a cyclohexene ring fused to a benzene ring, and an ester functional group. Its chemical formula is C₁₂H₁₁NO₃, and it has a molecular weight of approximately 213.22 g/mol.

The synthesis of Ethyl 3-oxoisoindoline-1-carboxylate can be achieved through various methods, including the reaction of ethyl oxalate with anthranilic acid in the presence of a suitable catalyst. This compound has been extensively studied for its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents. Recent research has highlighted its role as a key intermediate in the synthesis of bioactive molecules, such as inhibitors of specific enzymes and receptors.

In the realm of medicinal chemistry, Ethyl 3-oxoisoindoline-1-carboxylate has shown promise as a building block for the development of drugs targeting various diseases. For instance, studies have demonstrated its utility in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. One notable application is its use in the development of inhibitors for protein kinases, which are crucial enzymes involved in cell signaling pathways and are often dysregulated in cancer and other diseases.

A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of Ethyl 3-oxoisoindoline-1-carboxylate-derived compounds as potent inhibitors of the Janus kinase (JAK) family. These inhibitors exhibited high selectivity and efficacy in vitro and showed promising results in preclinical models of inflammatory diseases. The authors highlighted the importance of the cyclohexene ring and the ester group in conferring enhanced potency and selectivity to these compounds.

Beyond its medicinal applications, Ethyl 3-oxoisoindoline-1-carboxylate has also found use in materials science. Its unique structural features make it an attractive candidate for the development of functional materials with tailored properties. For example, researchers have explored its potential as a precursor for the synthesis of luminescent materials and polymers with enhanced mechanical strength. The ability to fine-tune the properties of these materials through chemical modifications further expands their potential applications in areas such as optoelectronics and biocompatible materials.

The environmental impact and safety profile of Ethyl 3-oxoisoindoline-1-carboxylate have also been subjects of investigation. Studies have shown that this compound exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to ensure environmental safety and compliance with regulatory standards.

In conclusion, Ethyl 3-oxoisoindoline-1-carboxylate (CAS No. 20361-10-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and related fields. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in modern scientific endeavors.